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Compound of Interest

Compound Name: 2,6-Dibromo-4-methoxypyridine

Cat. No.: B039753

This document provides a concise technical overview of 2,6-Dibromo-4-methoxypyridine, a
compound of interest in pharmaceutical and agrochemical research. The focus is on its
fundamental chemical properties, specifically its molecular formula and weight.

Core Molecular Data

The essential molecular details of 2,6-Dibromo-4-methoxypyridine are summarized in the
table below. This information is critical for stoichiometric calculations in synthesis and for
analytical characterization.

Parameter Value
Chemical Formula CeHsBrz2NOJ[1][2][3][4]
Molecular Weight 266.92 g/mol [1][2][3]

Experimental Protocols

The determination of the molecular formula and weight of a compound like 2,6-Dibromo-4-
methoxypyridine typically involves the following standard analytical techniques:

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate
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mass measurement, which can be used to deduce the elemental composition and thus the
molecular formula.

o Elemental Analysis: This method determines the percentage composition of the individual
elements (carbon, hydrogen, nitrogen, etc.) in the compound. The results are used to
calculate the empirical formula, which can then be compared with the molecular formula
derived from mass spectrometry.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the structure of the molecule. By analyzing the chemical shifts, integration, and
coupling patterns of the signals, the connectivity of the atoms can be determined, confirming
the proposed structure and, by extension, the molecular formula.

Logical Relationship of Molecular Properties

The relationship between the compound's name, its elemental composition (formula), and its
mass (molecular weight) is a fundamental concept in chemistry. The following diagram
illustrates this logical flow.
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Caption: Logical flow from compound name to molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039753#2-6-dibromo-4-methoxypyridine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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